![molecular formula C17H11FN4S B286918 3-(3-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B286918.png)
3-(3-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
3-(3-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the class of thiadiazole derivatives and has been found to have interesting properties that make it a promising candidate for various research studies.
Mechanism of Action
The exact mechanism of action of 3-(3-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that it may act by inhibiting various enzymes and signaling pathways that are involved in the growth and survival of cancer cells and microorganisms.
Biochemical and Physiological Effects:
Studies have shown that the compound has various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as topoisomerase II, which are involved in DNA replication and cell division. It has also been found to modulate the activity of various signaling pathways, such as the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(3-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential to inhibit the growth of cancer cells and microorganisms. This makes it a useful tool for studying the mechanisms of cancer and microbial growth. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 3-(3-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Some of these include:
1. Development of New Cancer Therapies: Further research is needed to explore the potential of this compound as a new cancer therapy. Studies should focus on optimizing its efficacy and minimizing its toxicity.
2. Study of Neurological Disorders: More research is needed to investigate the potential of this compound in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
3. Development of New Antibiotics: Further studies should be conducted to explore the potential of this compound as a new antibiotic. This could help address the growing problem of antibiotic resistance.
Conclusion:
In conclusion, this compound is a promising compound that has potential applications in various scientific research fields. Its potential anticancer, antimicrobial, and neurological effects make it a useful tool for studying the mechanisms of these diseases. Further research is needed to optimize its efficacy and minimize its toxicity, and to explore its potential as a new cancer therapy, antibiotic, and treatment for neurological disorders.
Synthesis Methods
The synthesis of 3-(3-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-amino-5-(3-fluorophenyl)-1,2,4-thiadiazole with 2-phenylacrylic acid in the presence of a catalyst. The reaction takes place under reflux conditions in a suitable solvent, and the product is obtained after purification using column chromatography.
Scientific Research Applications
The compound 3-(3-Fluorophenyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in various scientific research fields. Some of the areas where this compound has been investigated include:
1. Cancer Research: This compound has been found to have potential anticancer activity. Studies have shown that it can inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for the development of new cancer therapies.
2. Neurological Disorders: The compound has also been studied for its potential application in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that it can inhibit the formation of amyloid beta plaques, which are associated with Alzheimer's disease, and also protect neurons from damage in Parkinson's disease.
3. Antimicrobial Activity: The compound has been found to have antimicrobial activity against various microorganisms, including bacteria and fungi. This makes it a potential candidate for the development of new antibiotics.
Properties
Molecular Formula |
C17H11FN4S |
---|---|
Molecular Weight |
322.4 g/mol |
IUPAC Name |
3-(3-fluorophenyl)-6-[(E)-2-phenylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C17H11FN4S/c18-14-8-4-7-13(11-14)16-19-20-17-22(16)21-15(23-17)10-9-12-5-2-1-3-6-12/h1-11H/b10-9+ |
InChI Key |
PCFBKYXFCVVVSW-MDZDMXLPSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F |
SMILES |
C1=CC=C(C=C1)C=CC2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F |
Canonical SMILES |
C1=CC=C(C=C1)C=CC2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F |
Origin of Product |
United States |
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